Cas no 109-78-4 (3-hydroxypropanenitrile)

• Product Name: 3-hydroxypropanenitrile
• CAS No: 109-78-4
• MF: C₃H₅NO
• MW: 71.0779006481171
• MDL: MFCD00002826
• CID: 35578
• PubChem ID: 8011
• Update Time: 2025-09-17

3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxypropionitrile
• Ethylene Cyanohydrin, Pract.
• Hydracrylonitrile, Pract.
• 2-Cyanoethanol, Pract.
• 3-hydroxypropiononitrile
• Hydracrylonitrile
• Ethylene cyanohydrin
• 2-Cyanoethanol~Ethylene cyanohydrin~Hydracrylonitrile
• ?Lactonitrile
• 2-cyanoethanol
• 3-Hydroxypropanenitrile
• 3-hydroxypropanoic acid, nitrile
• beta-cyanoethanol
• beta-HPN
• beta-hydroxypropionitrile
• glycol cyanohydrin
• methanolacetonitrile
• usafrh-7
• NSC 2598
• beta-Hpn3
• Cyanoethanol
• 2-Cyano-1-ethanol
• Ethylenecyanohydrin
• USAF rh-7
• glycolcyanohydrin
• Propanenitrile, 3-hydroxy-
• Hydroxypropanenitrile
• 2-Hydroxycyanoethane
• 2-Cyanoethyl alcohol
• Propionitrile, 3-hydroxy-
• 2-Hydroxyethyl cyanide
• 2-Hydroxyethylkyanid
• Aethylencyanhydrin [German]
• 2-Hydroxyethylkyanid [Czech]
• .beta.-Cyanoethanol
• CCRIS
• HYDROXYPROPANENITRILE, 3-
• CCRIS 6049
• NSC2598
• J-512656
• 3-hydroxy-propionitrile
• AKOS000120568
• Q904204
• WLN: Q2CN
• NSC-2598
• D77638
• InChI=1/C3H5NO/c4-2-1-3-5/h5H,1,3H
• 3-Hydroxypropionitrile, 97%
• SB83804
• 7V8108WN46
• CAS-109-78-4
• 3-Hydroxypropionitrile, Vetec(TM) reagent grade, 96%
• Tox21_303822
• FT-0650154
• STR01894
• .beta.-Hpn3
• UNII-7V8108WN46
• EC 203-704-8
• MFCD00002826
• ethylenecyanhydrin
• A929281
• 3-Hydroxypropionitrile-d2
• DTXSID1025433
• .beta.-Hydroxypropionitrile
• ETHYLENE CYANOHYDRIN [HSDB]
• SY005485
• 3-Hydroxypropionitrile, purum, >=98.0% (GC)
• AI3-02152
• 3-hydroxyproprionitrile
• EN300-21056
• 2-AMINO-3-ETHYL-HEPTANOICACID
• F0001-0204
• 3-Hydroxypropionitrile, ReagentPlus(R), 99%
• Aethylencyanhydrin
• BRN 0635773
• CS-W001263
• BP-30055
• 3-Hydroxypropionitrile, >=99%
• Cyanhydrin
• NCGC00357100-01
• ethylene cyanhydrin
• BCP26920
• 3-Hydroxypropionitrile, puriss., >=99.0% (GC)
• HSDB 427
• 3-hydroxy propionitrile
• 3-Hydroxypropionitrile, Pract.
• 1-cyano-2-hydroxyethane
• ETHYLENE CYANOHYDRIN [MI]
• NS00009584
• methanol-acetonitrile
• 109-78-4
• 78645-87-1
• EINECS 203-704-8
• DTXCID405433
• b-Hpn3
• 2Hydroxyethylkyanid
• 3Hydroxypropanenitrile
• 3-HYDROXYPROPANENITRILE {ETHYLENE CYANOHYDRIN}
• b-cyanoethanol
• BETA-HYDROXYETHYL CYANIDE
• BBL027405
• Methanolacetonitrile;Propanenitrile, 3-hydroxy-;Hydracrylonitrile, Pract;Ethylene cyanohydrin, pract
• 2-CYANOETHANOL ALCOHOL
• 1-HYDROXY-2-CYANOETHANE
• b-hydroxypropionitrile
• DB-003929
• Propanenitrile, 3hydroxy
• betaHPN3
• 2Hydroxycyanoethane
• b-HPN
• 3-HYDROXYPROPANENITRILE (ETHYLENE CYANOHYDRIN)
• betaHPN
• betaCyanoethanol
• 2Cyanoethanol
• USAF-RH-7
• STK802179
• betaHydroxypropionitrile
• 2Cyanoethyl alcohol
• Propionitrile, 3hydroxy
• PROPANOIC ACID, 3-HYDROXY, NITRILE
• 3hydroxypropionitrile
• 2hydroxyethyl cyanide
• 4-03-00-00708 (Beilstein Handbook Reference)
• FH02756
• 3-hydroxypropanenitrile

• MDL： MFCD00002826
• Inchi： 1S/C3H5NO/c4-2-1-3-5/h5H,1,3H2
• InChI Key： WSGYTJNNHPZFKR-UHFFFAOYSA-N
• SMILES： OCCC#N
• BRN： 635773

Computed Properties

• Exact Mass: 71.03710
• Monoisotopic Mass: 71.037114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 51.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.9
• Topological Polar Surface Area: 44

Experimental Properties

• Color/Form: Colorless to yellowish liquid.
• Density: 1.04 g/mL at 25 °C(lit.)
• Melting Point: −46 °C (lit.)
• Boiling Point: 228 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.425(lit.)
• PH: 3.0-4.5 (H2O, 20℃)(undiluted)
• Solubility: diethyl ether: slightly soluble2.3% (w/w) at 15°C(lit.)
• Water Partition Coefficient: >=10 g/100 mL at 20 ºC
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents. Reacts with water or steam to release toxic vapours. Reacts violently with acids, amines, inorganic bases. Corrodes mild steel.
• PSA: 44.02000
• LogP: -0.10762
• Merck: 3794
• Vapor Pressure: <0.1 mmHg ( 20 °C)
• FEMA: 3130
• Sensitiveness: Sensitive to air and light
• Solubility: It is miscible with water, acetone, butanone and ethanol. Slightly soluble in ether, insoluble in benzene, petroleum ether, carbon disulfide and carbon tetrachloride.

3-hydroxypropanenitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：2810
• WGK Germany：1
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36-S24/25
• FLUKA BRAND F CODES：8-10
• RTECS：MU5250000
• Hazardous Material Identification：
• TSCA：Yes
• Toxicity：LD50 orally in rats: 10.0 g/kg (Smyth, Carpenter)
• Explosive Limit：12.1%
• Storage Condition：2-8°C
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates